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Compound of Interest

Compound Name: Jak-IN-28

Cat. No.: B12397550

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jak-IN-28, also known as Compound 111, is a small molecule inhibitor of the Janus kinase
(JAK) family.[1] The JAK family of non-receptor tyrosine kinases, comprising JAK1, JAK2,
JAK3, and TYK2, are critical components of the JAK-STAT signaling pathway. This pathway is
a primary route for transducing signals from a multitude of cytokines and growth factors,
thereby playing a pivotal role in immunity, cell proliferation, differentiation, and apoptosis.
Dysregulation of the JAK-STAT pathway is implicated in a variety of diseases, including cancer
and inflammatory disorders, making JAK inhibitors a significant area of research and
therapeutic development. Jak-IN-28 is positioned as a tool for investigating the roles of JAK
signaling in these pathological processes.[1]

Core Compound Information

While detailed experimental data for Jak-IN-28 is not extensively available in the public
domain, the fundamental chemical properties have been reported.
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Property Value
Compound Name Jak-IN-28
Synonym Compound 111
CAS Number 2445500-22-9
Molecular Formula C20H1sCIN-O
Molecular Weight 407.86 g/mol
Purity >98%

Form Solid

Table 1: Physicochemical Properties of Jak-IN-28.[1]

The JAK-STAT Signaling Pathway

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a
principal signaling cascade utilized by a wide array of cytokines, interferons, and growth
factors. The canonical pathway proceeds as follows:

» Ligand Binding and Receptor Dimerization: A cytokine or growth factor binds to its specific
transmembrane receptor, inducing receptor dimerization or oligomerization.

e JAK Activation: This conformational change brings the receptor-associated JAKs into close
proximity, allowing them to trans-phosphorylate and activate each other.

o STAT Recruitment and Phosphorylation: The activated JAKs then phosphorylate tyrosine
residues on the intracellular domains of the receptor, creating docking sites for Signal
Transducer and Activator of Transcription (STAT) proteins. STATs are recruited to these sites
and are subsequently phosphorylated by the JAKSs.

o STAT Dimerization and Nuclear Translocation: Phosphorylated STATs dissociate from the
receptor, form homo- or heterodimers, and translocate into the nucleus.

e Gene Transcription: In the nucleus, STAT dimers bind to specific DNA sequences in the
promoter regions of target genes, thereby regulating their transcription.
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This pathway is integral to cellular responses involved in inflammation, immunity, and
hematopoiesis.
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Canonical JAK-STAT Signaling Pathway
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Biochemical Kinase Assay Workflow Cellular Phospho-STAT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12397550?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TM-T79116/jak-in-28/
https://www.benchchem.com/product/b12397550#what-is-jak-in-28-compound-111
https://www.benchchem.com/product/b12397550#what-is-jak-in-28-compound-111
https://www.benchchem.com/product/b12397550#what-is-jak-in-28-compound-111
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

